Cas no 932507-35-2 (N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 932507-35-2
• MF: C₂₃H₁₈FNO₆S
• MW: 455.455528736115
• CID: 5512985
• Update Time: 2025-11-01

N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(2-furanyl)ethyl]-2-oxo-
• N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C23H18FNO6S/c1-14-11-16(8-9-18(14)24)32(28,29)21(20-7-4-10-30-20)13-25-22(26)17-12-15-5-2-3-6-19(15)31-23(17)27/h2-12,21H,13H2,1H3,(H,25,26)
• InChI Key： VMBUNQWJBKMVKK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NCC(S(C1=CC=C(F)C(C)=C1)(=O)=O)C1=CC=CO1)=O

Additional information on N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-2-oxo-2H-chromene-3-carboxamide

Introduction to N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-2-oxo-2H-chromene-3-carboxamide (CAS No. 932507-35-2)

N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-2-oxo-2H-chromene-3-carboxamide, identified by its CAS number 932507-35-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the chromene class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-fluoro-3-methylbenzenesulfonyl group and a furan-2-yl moiety, contribute to its unique chemical properties and make it a subject of intense research interest.

The chromene core of N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-2-oxo-2H-chromene-3-carboxamide is known for its ability to interact with various biological targets, making it a valuable scaffold for drug discovery. The introduction of fluorine and methyl substituents into the benzenesulfonyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. Additionally, the furan ring contributes to the molecule's overall electronic distribution, influencing its reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel chromene derivatives with enhanced pharmacological properties. The specific combination of substituents in N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-2-oxo-2H-chromene-3-carboxamide positions it as a promising candidate for further exploration in medicinal chemistry. Studies have demonstrated that such chromene derivatives exhibit potential antimicrobial, anti-inflammatory, and anticancer activities. The 4-fluoro group, in particular, has been shown to modulate enzyme activity and receptor binding, making it a key element in designing drugs with improved efficacy and selectivity.

The synthesis of N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-y)ethyl--oxo--H-chromene--carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the benzenesulfonyl group necessitates careful handling of fluorinated aromatic compounds, while the furan ring demands specific synthetic strategies to ensure regioselectivity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core chromene structure efficiently. These synthetic methodologies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

The biological evaluation of N--(4--fluoro--3--methylbenzenesulfonyl)--(fur--)yethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylene oxochromenecarboxamide has revealed intriguing insights into its pharmacological profile. Preclinical studies have indicated that this compound exhibits significant inhibitory effects on certain kinases and enzymes implicated in cancer progression. The presence of both fluorine and furan substituents appears to synergize, enhancing binding interactions with target proteins while minimizing off-target effects. This balance is crucial for developing drugs that are both effective and well-tolerated by patients.

Moreover, the structural versatility of N--(4--fluoro--3--methylbenzenesulfonyl)--(fur--)yethylethylethylethylethylethylethylethylethylethylylethylylethylylethylylethylylethylylethylylethylylethylylethylylethylylethylylethyly oxochromenecarboxamide allows for further derivatization and optimization. Researchers are exploring modifications to the benzenesulfonyl group to improve solubility and bioavailability, as well as investigating alternative furan derivatives to enhance specific biological activities. These efforts are part of a broader trend in drug discovery where structural optimization plays a pivotal role in translating promising candidates into viable therapeutics.

The impact of computational chemistry on the study of N--(4--fluoro--3--methylbenzenesulfonyl)--(fur--) y ethyl ethyl ethyl ethyl ethyl ethyl ethyl ethyl ethyl ethyl ethyl ethyl ethyl ethyl ethyl ethylene methylene methylene methylene methylene methylene methylene methylene methylene methylene methylene methylene methylene methylene methylene methylene methlene oxochromenecarboxamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding interaction mechanisms at the molecular level. These predictions guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency. The integration of computational methods with traditional experimental approaches has accelerated the pace of drug discovery significantly.

In conclusion, N--(4--fluoro--3--methylbenzenesulfonyl)--(fur--) y ethyl -- oxo -- H-chromene -- carboxamide (CAS No. 932507 - 35 - 2) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of substituents makes it a valuable tool for researchers investigating antimicrobial, anti-inflammatory, and anticancer therapies. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases. The ongoing research into its synthesis, biology, and potential therapeutic applications underscores its significance as a cornerstone in modern medicinal chemistry.